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Compound of Interest

Compound Name: 13-Deacetyltaxachitriene A

Cat. No.: B15594324

For Researchers, Scientists, and Drug Development Professionals

Introduction

Taxus sumatrana, also known as the Sumatran yew, is a valuable source of a diverse array of
taxane diterpenoids, a class of compounds renowned for their potent cytotoxic activities.
Among these, Paclitaxel (Taxol) is a widely recognized anticancer drug. However, numerous
other taxanes present in Taxus sumatrana, including 13-Deacetyltaxachitriene A, are of
significant interest for drug discovery and development due to their potential pharmacological
activities. This document provides a detailed protocol for the extraction of taxanes from Taxus
sumatrana, which can be adapted for the specific isolation of 13-Deacetyltaxachitriene A. The
methodologies outlined are based on established procedures for taxane extraction from Taxus
species.

Data Summary

While specific quantitative data for the yield of 13-Deacetyltaxachitriene A from Taxus
sumatrana is not readily available in the public domain, the following table summarizes the
common solvents used for taxane extraction from this plant and the reported yields of other
major taxanes from Taxus species to provide a general reference for extraction efficiency.
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Plant Material

Solvent
System

Extracted
Taxanes

Reported Yield
(% of dry
weight)

Reference

Taxus sumatrana

Dichloromethane

Taxol and related

Not specified for

individual [1]
Leaves and/or Methanol compounds
compounds
Taxus sumatrana Tasumatrols E, F,
Leaves and Acetone G, and 13 other Not specified [2]
Twigs known taxanes
Taxus brevifolia N
Not specified Taxol 0.02 - 0.06% [3]
Bark
o 10-
Taxus brevifolia » )
Not specified deacetylbaccatin ~ 0.02 - 0.04% [3]
Bark
1
Taxus brevifolia -
Not specified 10-deacetyltaxol 0.01 - 0.02% [3]
Bark
Taxus brevifolia - )
Not specified Cephalomannine  0.005 - 0.007% [3]

Bark

Experimental Workflow
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Plant Material Collection
(Taxus sumatrana leaves/twigs)

\

Sample Preparation
(Air-dry, grind to fine powder)

Solvent Extraction

(e.g., Methanol or Acetone)

Filtration and Concentration
(Remove plant debris, evaporate solvent)

l

Crude Extract

Liquid-Liquid Partitioning
(e.g., Ethyl acetate-water)

Collect Discard

Organic Phase Aqueous Phase
(Contains taxanes) (Discard)
A

Concentration of Organic Phase

Semi-purified Taxane Mixture

Chromatographic Purification
(Silica gel, HPLC)

Isolated 13-Deacetyltaxachitriene A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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